Cas no 62930-27-2 (1,3,2-Dioxaborinane, 2-(1-methylethyl)-)

• Product Name: 1,3,2-Dioxaborinane, 2-(1-methylethyl)-
• CAS No: 62930-27-2
• MF: C₆H₁₃BO₂
• MW: 127.977222204208
• CID: 428669
• PubChem ID: 5326212
• Update Time: 2025-05-27

1,3,2-Dioxaborinane, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-(1-methylethyl)-
• 62930-27-2
• DTXSID70416093
• SCHEMBL819952
• 2-Isopropyl-1,3,2-dioxaborinane
• F88660
• 2-propan-2-yl-1,3,2-dioxaborinane
• InChI=1/C6H13BO2/c1-6(2)7-8-4-3-5-9-7/h6H,3-5H2,1-2H

• Inchi： 1S/C6H13BO2/c1-6(2)7-8-4-3-5-9-7/h6H,3-5H2,1-2H3
• InChI Key： USRDQBOUUWPIQS-UHFFFAOYSA-N
• SMILES： O1B(C(C)C)OCCC1

Computed Properties

• Exact Mass: 127.10449
• Monoisotopic Mass: 128.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 1,3,2-Dioxaborinane, 2-(1-methylethyl)-

Comprehensive Guide to 1,3,2-Dioxaborinane, 2-(1-methylethyl)- (CAS No. 62930-27-2): Properties, Applications, and Market Insights

1,3,2-Dioxaborinane, 2-(1-methylethyl)- (CAS No. 62930-27-2) is a specialized cyclic boronic ester compound that has gained significant attention in recent years due to its unique chemical properties and versatile applications. This organic boron derivative, often referred to as isopropyl dioxaborinane, plays a crucial role in various chemical synthesis processes, particularly in the pharmaceutical and materials science sectors. The growing interest in boron-containing compounds for advanced applications makes this chemical particularly relevant in today's research landscape.

The molecular structure of 1,3,2-Dioxaborinane, 2-(1-methylethyl)- features a six-membered ring containing both oxygen and boron atoms, with an isopropyl group attached to the boron center. This configuration provides exceptional stability while maintaining reactivity for various organic transformations. Researchers have been particularly interested in its application as a protective group for diols and as a precursor for cross-coupling reactions, which are fundamental to modern drug discovery processes. The compound's relatively low toxicity profile compared to other boron reagents adds to its appeal in pharmaceutical applications.

In the field of polymer chemistry, 1,3,2-Dioxaborinane derivatives have shown promise as components in advanced materials. Recent studies highlight their potential in creating self-healing polymers and stimuli-responsive materials, addressing one of the most sought-after properties in material science today. The compound's ability to form reversible bonds makes it particularly valuable for developing smart materials that can respond to environmental changes, a topic that has seen exponential growth in research interest over the past five years.

The synthesis and applications of 2-(1-methylethyl)-1,3,2-dioxaborinane align well with current trends in green chemistry. As the chemical industry moves toward more sustainable practices, this compound's potential for atom-economical reactions and its role in catalytic processes have become increasingly important. Many researchers are exploring its use in metal-free catalysis, which addresses growing concerns about heavy metal contamination in pharmaceutical products and the environment.

From a commercial perspective, the market for boronic ester compounds like 1,3,2-Dioxaborinane, 2-(1-methylethyl)- has been steadily growing. The global increase in pharmaceutical R&D expenditure, particularly in targeted drug delivery systems and bioconjugation techniques, has driven demand for specialized boron reagents. Additionally, the compound's applications in organic electronics and optoelectronic materials have opened new market opportunities, especially in the development of OLED materials and organic photovoltaics.

Quality control and characterization of CAS 62930-27-2 are critical aspects for researchers and manufacturers. Advanced analytical techniques such as NMR spectroscopy (particularly ¹¹B NMR), mass spectrometry, and HPLC analysis are typically employed to ensure purity and verify structural integrity. The compound's stability under various conditions is another area of active investigation, with many studies focusing on its hydrolytic stability and thermal decomposition profile.

Future research directions for isopropyl-substituted dioxaborinane compounds are likely to focus on expanding their applications in biomedical imaging and theragnostic approaches. The unique properties of boron make these compounds attractive candidates for PET tracer development and boron neutron capture therapy, though these applications are still in exploratory stages. Another promising avenue is their use in click chemistry applications, particularly in bioconjugation strategies that require mild reaction conditions.

For researchers working with 1,3,2-Dioxaborinane, 2-(1-methylethyl)-, proper handling and storage recommendations include maintaining anhydrous conditions and using inert atmosphere techniques when necessary. While the compound doesn't fall under hazardous material classifications, standard laboratory safety protocols for organoboron compounds should be followed. The growing body of literature on this compound suggests it will continue to be an important tool in synthetic chemistry, with new applications emerging as research into boron chemistry advances.